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Compound of Interest

Compound Name: Hexachloropropene

Cat. No.: B155961 Get Quote

An In-depth Technical Guide to Hexachloropropene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, formula, properties,

and synthesis of hexachloropropene.

Chemical Identity and Formula
Hexachloropropene is a chlorinated hydrocarbon with the chemical formula C₃Cl₆.[1][2][3][4]

[5] Its linear formula is CCl₃CCl=CCl₂.[1][6][7][8] The IUPAC name for this compound is

1,1,2,3,3,3-Hexachloroprop-1-ene.[1][2][3] It is also known by other synonyms such as

perchloropropene and hexachloropropylene.[2][3][7]

Physicochemical Properties
Hexachloropropene is a colorless to light yellow liquid at room temperature.[1][6] It is

insoluble in water but soluble in organic solvents like carbon tetrachloride, ethanol, and diethyl

ether.[1][2][9] A summary of its key physicochemical properties is presented in the table below.
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Property Value Source(s)

Identifiers

CAS Number 1888-71-7 [1][2][3][5][7][8][10]

PubChem CID 15902 [1][2]

EC Number 217-560-9 [1][7][8]

UN Number 3382 / 3082 [1]

Molecular Properties

Molecular Formula C₃Cl₆ [1][2][3][4][5]

Molar Mass 248.75 g/mol [1][2][3][4][5][6][7][8]

Physical Properties

Appearance Colorless to light yellow liquid [1][6]

Density 1.765 g/cm³ (at 25 °C) [1][6]

Melting Point -73 °C [1][6]

Boiling Point 209–210 °C [1][6]

Solubility in Water 0.25 g/L [1]

Vapor Density 8.3 - 8.59 (Air = 1) [6]

Refractive Index 1.549 (at 20 °C)

Synthesis of Hexachloropropene
The primary method for synthesizing hexachloropropene is through the dehydrochlorination of

1,1,1,2,2,3,3-heptachloropropane.[1] This precursor is synthesized from the reaction of

chloroform and tetrachloroethylene.[1]

Experimental Protocol: Synthesis of 1,1,1,2,2,3,3-
Heptachloropropane
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This protocol is based on the reaction of chloroform and tetrachloroethylene in the presence of

a catalyst.[1][11]

Materials:

Chloroform (CHCl₃)

Tetrachloroethylene (C₂Cl₄)

Anhydrous Aluminum Chloride (AlCl₃)

Concentrated Sulfuric Acid (H₂SO₄)

Sodium Bicarbonate (NaHCO₃) solution

Drying agent (e.g., molecular sieves or calcium chloride)

500 mL round-bottom flask

Separatory funnel

Vacuum funnel

Procedure:

Purification and Drying of Reactants:

Wash chloroform with concentrated sulfuric acid in a separatory funnel to remove ethanol,

which is often present as a stabilizer.[11]

Subsequently, wash the chloroform with a sodium bicarbonate solution to neutralize any

remaining acid, followed by a final wash with water.[11]

Dry both the purified chloroform and tetrachloroethylene using a suitable drying agent, as

water will inhibit the reaction.[11]

Reaction Setup:

In a 500 mL round-bottom flask, add 13 grams of anhydrous aluminum chloride.[11]
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To this, add 150 grams (100 mL) of dried chloroform and 90 grams of dried

tetrachloroethylene.[11]

Reaction Execution:

The reaction mixture will turn into a dark liquid.[11]

After the reaction is complete, decant the mixture into a vacuum funnel to remove any

unreacted aluminum chloride and other solids.[11]

Wash the flask with chloroform to ensure all product is collected.[11]

Work-up and Purification:

The resulting heptachloropropane should be washed and purified as necessary.

Experimental Protocol: Synthesis of Hexachloropropene
This protocol involves the dehydrochlorination of the synthesized 1,1,1,2,2,3,3-

heptachloropropane.[1][12]

Materials:

1,1,1,2,2,3,3-Heptachloropropane (C₃HCl₇)

Potassium Hydroxide (KOH) in methanol solution (or another strong base like Calcium

Hydroxide)[1][12]

Sodium Bicarbonate (NaHCO₃) solution

Molecular sieves

Separatory funnel

Storage vessel

Procedure:

Dehydrochlorination Reaction:
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React 1,1,1,2,2,3,3-heptachloropropane with a solution of potassium hydroxide in

methanol.[1] This is an E2 elimination reaction where a strong base removes a hydrogen

atom, leading to the formation of a double bond and the elimination of a chlorine atom.[12]

Work-up and Purification:

Transfer the product layer to a separatory funnel.

Wash the product with a sodium bicarbonate solution to remove any residual acid and

water-soluble impurities.[12]

Perform a final wash with water.[12]

Transfer the hexachloropropene to a storage vessel containing molecular sieves to dry

the product. The product may initially appear cloudy due to the presence of water but will

clear upon drying.[12]

Filter the dried hexachloropropene from the molecular sieves.[12]

Chemical Reactions and Applications
Hexachloropropene is a versatile reagent in organic synthesis. It can be used to produce

other chemical compounds, including:

Uranium tetrachloride (UCl₄)[1][9]

Anhydrous niobium pentachloride (NbCl₅)[1]

Tungsten hexachloride (WCl₆)[1]

It has also been used as a solvent, plasticizer, and a component in hydraulic fluids.[2]

Safety and Hazards
Hexachloropropene is a toxic and hazardous compound.[1] It is harmful if inhaled and causes

skin and serious eye irritation.[6][7][8] It may also cause respiratory irritation.[6][7][8] Exposure

can affect the liver and kidneys.[13] Proper personal protective equipment, including gloves,

eye protection, and respiratory protection, should be used when handling this chemical.[7][8]
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Visualized Workflows
Synthesis Pathway of Hexachloropropene

Starting Materials

Intermediate Synthesis

Final ProductReagents

Chloroform
(CHCl₃)
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(C₃HCl₇)

+ Tetrachloroethylene

Tetrachloroethylene
(C₂Cl₄)

Hexachloropropene
(C₃Cl₆)

Dehydrochlorination

AlCl₃

Catalyst

KOH (in Methanol)

Base

Click to download full resolution via product page

Caption: Synthesis pathway from starting materials to Hexachloropropene.

Experimental Workflow for Hexachloropropene
Synthesis
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Start

Purify and Dry
Chloroform & Tetrachloroethylene

Synthesize Heptachloropropane
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Heptachloropropane
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Caption: Step-by-step experimental workflow for Hexachloropropene synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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